Cas no 1369370-61-5 (5-amino-1,2-oxazole-3-carbonitrile)

• Product Name: 5-amino-1,2-oxazole-3-carbonitrile
• CAS No: 1369370-61-5
• MF: C₄H₃N₃O
• MW: 109.086119890213
• MDL: MFCD22071691
• CID: 2949379
• PubChem ID: 82418996
• Update Time: 2025-10-31

5-amino-1,2-oxazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-?Isoxazolecarbonitril?e, 5-?amino-
• 3-​Isoxazolecarbonitril​e, 5-​amino-
• 5-Aminoisoxazole-3-carbonitrile
• 5-amino-1,2-oxazole-3-carbonitrile

• MDL： MFCD22071691
• Inchi： 1S/C4H3N3O/c5-2-3-1-4(6)8-7-3/h1H,6H2
• InChI Key： AIWTYUUXKJXAQL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C#N)=N1)N

Computed Properties

• Exact Mass: 109.028
• Monoisotopic Mass: 109.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.8

Additional information on 5-amino-1,2-oxazole-3-carbonitrile

Recent Advances in the Synthesis and Applications of 5-Amino-1,2-oxazole-3-carbonitrile (CAS: 1369370-61-5)

The compound 5-amino-1,2-oxazole-3-carbonitrile (CAS: 1369370-61-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. This heterocyclic scaffold is particularly valued for its ability to serve as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have explored its synthetic pathways, structural modifications, and potential therapeutic applications, making it a focal point of contemporary research.

One of the most notable advancements in the synthesis of 5-amino-1,2-oxazole-3-carbonitrile involves the use of multicomponent reactions (MCRs) under mild conditions, which significantly improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel one-pot synthesis method utilizing cyanoacetamide and hydroxylamine hydrochloride, catalyzed by copper nanoparticles. This method not only reduced reaction time but also minimized byproduct formation, offering a scalable and environmentally friendly approach for industrial applications.

In medicinal chemistry, the derivatization of 5-amino-1,2-oxazole-3-carbonitrile has led to the discovery of potent kinase inhibitors targeting EGFR and VEGFR2, which are critical in cancer therapy. A recent Nature Communications paper highlighted a series of derivatives exhibiting nanomolar inhibitory activity against these kinases, with improved selectivity profiles compared to existing drugs. Molecular docking studies revealed that the oxazole ring's nitrogen atoms form crucial hydrogen bonds with the kinase active site, underscoring the scaffold's pharmacophoric significance.

Beyond therapeutics, this compound has found utility in materials science as a precursor for fluorescent dyes. Researchers at MIT developed a water-soluble derivative of 5-amino-1,2-oxazole-3-carbonitrile that exhibits strong blue emission under UV light, with potential applications in bioimaging and optoelectronic devices. The study, published in ACS Applied Materials & Interfaces, emphasized the compound's tunable photophysical properties through straightforward functionalization at the amino and cyano groups.

Despite these advancements, challenges remain in the large-scale production and stability of 5-amino-1,2-oxazole-3-carbonitrile derivatives under physiological conditions. Future research directions may focus on improving metabolic stability and bioavailability through structural optimization, as well as exploring its potential in covalent inhibitor design. The compound's unique combination of synthetic accessibility and multifunctional reactivity positions it as a promising candidate for interdisciplinary applications in the coming decade.